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2-{[({[4-Nitro-2-(trifluoromethyl)phenyl]sulfonyl}amino)carbonyl]amino}-4-{[(1-methylpropylidene)amino]oxy}-6-(4-morpholinyl)-1,3,5-triazine 2-{[({[4-Nitro-2-(trifluoromethyl)phenyl]sulfonyl}amino)carbonyl]amino}-4-{[(1-methylpropylidene)amino]oxy}-6-(4-morpholinyl)-1,3,5-triazine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0757505
InChI: InChI=1S/C19H21F3N8O7S/c1-3-11(2)27-37-18-25-15(23-16(26-18)29-6-8-36-9-7-29)24-17(31)28-38(34,35)14-5-4-12(30(32)33)10-13(14)19(20,21)22/h4-5,10H,3,6-9H2,1-2H3,(H2,23,24,25,26,28,31)/b27-11-
SMILES: CCC(=NOC1=NC(=NC(=N1)NC(=O)NS(=O)(=O)C2=C(C=C(C=C2)[N+](=O)[O-])C(F)(F)F)N3CCOCC3)C
Molecular Formula: C19H21F3N8O7S
Molecular Weight: 562.5 g/mol

2-{[({[4-Nitro-2-(trifluoromethyl)phenyl]sulfonyl}amino)carbonyl]amino}-4-{[(1-methylpropylidene)amino]oxy}-6-(4-morpholinyl)-1,3,5-triazine

CAS No.:

Cat. No.: VC0757505

Molecular Formula: C19H21F3N8O7S

Molecular Weight: 562.5 g/mol

* For research use only. Not for human or veterinary use.

2-{[({[4-Nitro-2-(trifluoromethyl)phenyl]sulfonyl}amino)carbonyl]amino}-4-{[(1-methylpropylidene)amino]oxy}-6-(4-morpholinyl)-1,3,5-triazine -

Specification

Molecular Formula C19H21F3N8O7S
Molecular Weight 562.5 g/mol
IUPAC Name 1-[4-[(Z)-butan-2-ylideneamino]oxy-6-morpholin-4-yl-1,3,5-triazin-2-yl]-3-[4-nitro-2-(trifluoromethyl)phenyl]sulfonylurea
Standard InChI InChI=1S/C19H21F3N8O7S/c1-3-11(2)27-37-18-25-15(23-16(26-18)29-6-8-36-9-7-29)24-17(31)28-38(34,35)14-5-4-12(30(32)33)10-13(14)19(20,21)22/h4-5,10H,3,6-9H2,1-2H3,(H2,23,24,25,26,28,31)/b27-11-
Standard InChI Key UYJMJHXZJFWTOP-BCHBDCPOSA-N
Isomeric SMILES CC/C(=N\OC1=NC(=NC(=N1)N2CCOCC2)NC(=O)NS(=O)(=O)C3=C(C=C(C=C3)[N+](=O)[O-])C(F)(F)F)/C
SMILES CCC(=NOC1=NC(=NC(=N1)NC(=O)NS(=O)(=O)C2=C(C=C(C=C2)[N+](=O)[O-])C(F)(F)F)N3CCOCC3)C
Canonical SMILES CCC(=NOC1=NC(=NC(=N1)N2CCOCC2)NC(=O)NS(=O)(=O)C3=C(C=C(C=C3)[N+](=O)[O-])C(F)(F)F)C

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